Cas no 868975-13-7 (N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide)

• Product Name: N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide
• CAS No: 868975-13-7
• MF: C₁₈H₁₂F₃N₅O₄S₂
• MW: 483.444190979004
• CID: 5924585
• PubChem ID: 18561253
• Update Time: 2025-10-25

N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-[[2-[(3-nitrophenyl)amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)-
• 868975-13-7
• AKOS024613376
• N-[5-[2-(3-nitroanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
• N-[5-({[(3-nitrophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]-2-(trifluoromethyl)benzamide
• F1838-2718
• N-(5-((2-((3-nitrophenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-(trifluoromethyl)benzamide
• N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide

• Inchi： 1S/C18H12F3N5O4S2/c19-18(20,21)13-7-2-1-6-12(13)15(28)23-16-24-25-17(32-16)31-9-14(27)22-10-4-3-5-11(8-10)26(29)30/h1-8H,9H2,(H,22,27)(H,23,24,28)
• InChI Key： KJUFDWAJKVAKHS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC(NC2=CC=CC([N+]([O-])=O)=C2)=O)S1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 483.02828071g/mol
• Monoisotopic Mass: 483.02828071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Predicted)
• pka: 6.95±0.50(Predicted)

Additional information on N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide

Professional Introduction to N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide (CAS No. 868975-13-7)

N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 868975-13-7, represents a convergence of advanced organic synthesis and medicinal chemistry, making it a subject of intense study for its therapeutic implications.

The molecular structure of this compound is characterized by a thiadiazole core, which is a heterocyclic aromatic ring system containing sulfur and nitrogen atoms. Thiadiazole derivatives are well-known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral effects. The presence of a 3-nitrophenyl group in the carbamoylmethyl sulfanyl moiety introduces additional functional diversity, which can influence the compound's reactivity and biological interactions.

The addition of a trifluoromethyl group at the 2-position of the benzamide moiety further enhances the compound's pharmacological profile. Trifluoromethyl groups are frequently incorporated into drug molecules to improve metabolic stability, lipophilicity, and binding affinity to biological targets. This modification can significantly alter the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.

In recent years, there has been growing interest in thiadiazole-based compounds due to their potential as scaffolds for novel drug development. Research has demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. The specific arrangement of functional groups in N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide suggests that it may exhibit unique interactions with these targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Thiadiazole derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The combination of a nitro group and a trifluoromethyl group in this molecule may enhance its ability to cross the blood-brain barrier, a critical factor for effective central nervous system (CNS) drug delivery.

Furthermore, the sulfanyl group in the carbamoylmethyl moiety introduces a polar region that can interact with hydrophilic biological targets. This feature may improve the compound's solubility and bioavailability, which are essential for clinical efficacy. The overall structure of N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide suggests that it could be a versatile lead compound for further optimization.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular modeling studies have indicated that this compound may possess inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These findings align with current trends in drug discovery, where targeting multiple disease pathways simultaneously is often more effective than single-target approaches.

The synthesis of N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic core. These synthetic strategies are critical for producing compounds with precise molecular architectures.

In conclusion, N-5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-yl-2-(trifluoromethyl)benzamide (CAS No. 868975-13-7) is a promising pharmaceutical candidate with a unique structural framework that may lead to novel therapeutic interventions. Its combination of known pharmacophores and innovative modifications makes it an attractive subject for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.